Cas no 1355182-02-3 ((4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355182-02-3
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 5169387
• Update Time: 2025-10-29

(4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[[4-methyl-6-(1-piperazinyl)-3-pyridinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H26N4O2/c1-12-9-14(20-7-5-17-6-8-20)18-10-13(12)11-19-15(21)22-16(2,3)4/h9-10,17H,5-8,11H2,1-4H3,(H,19,21)
• InChI Key： ZXQYULLSPBLORR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C(C)C=C(N2CCNCC2)N=C1

Additional information on (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

The Synthesis and Applications of (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic Acid tert-butyl Ester

The compound with CAS No 1355182-02-3, named as (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various therapeutic areas. The molecule consists of a pyridine ring substituted with a methyl group at position 4, a piperazine group at position 6, and a carbamate ester group at position 3. The presence of these functional groups makes it a versatile compound for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their ability to modulate various biological targets. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with protein targets, making it a valuable component in drug design. The tert-butyl ester group adds stability to the molecule and facilitates further chemical transformations, such as deprotection reactions, which are crucial in the synthesis of bioactive compounds.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. Researchers have optimized the synthetic pathway to achieve high yields and purity. For instance, the formation of the piperazine ring is typically achieved through cyclization reactions involving amino alcohols or diamines. The introduction of the methyl group at position 4 of the pyridine ring is accomplished via alkylation or methylation reactions under controlled conditions.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. For example, molecular docking studies have shown that the pyridine ring can interact with specific residues in protein binding pockets, suggesting its potential as an inhibitor of certain enzymes or receptors.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis as an intermediate. The tert-butyl ester group serves as a protecting group during multi-step syntheses, ensuring the stability of reactive functional groups until they are required for further reactions. This makes the compound highly valuable in the construction of complex molecules with multiple functional groups.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies have shown that the tert-butyl ester group enhances the solubility and bioavailability of the molecule, which are critical factors for its effectiveness as a drug candidate. Furthermore, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further preclinical testing.

In conclusion, (4-Methyl-6-piperazin-1-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester is a versatile and promising molecule with applications in both chemical synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in the development of novel therapeutic agents.